Cas no 2228449-94-1 (1-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228449-94-1
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 6570899
• PubChem ID: 165659384
• Update Time: 2025-10-23

1-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1917729
• [1-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine
• 2228449-94-1

• Inchi： 1S/C12H17BrN2O/c1-11(2)6-12(11,7-14)9-4-8(13)5-15-10(9)16-3/h4-5H,6-7,14H2,1-3H3
• InChI Key： SKEULQMYIZRYSB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(CN)CC1(C)C)OC

Computed Properties

• Exact Mass: 284.05243g/mol
• Monoisotopic Mass: 284.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228449-94-1)

The compound 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine, identified by its CAS number 2228449-94-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a 5-bromo-2-methoxypyridine moiety combined with a 2,2-dimethylcyclopropylmethanamine side chain creates a unique chemical profile that distinguishes it from other known compounds.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyridine scaffold, particularly when functionalized with bromine and methoxy groups, exhibits remarkable biological activity. This structural motif has been extensively explored in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The incorporation of a dimethylcyclopropylmethanamine group further enhances the compound's pharmacophoric properties, contributing to its potential as a lead compound in medicinal chemistry.

In the realm of drug discovery, the structural complexity of 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine offers a rich foundation for further derivatization and optimization. Researchers have leveraged computational methods to predict its binding affinity to various biological targets. Preliminary virtual screening studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to cancer and inflammatory diseases. The 5-bromo substituent, in particular, has been shown to modulate electronic properties, influencing both reactivity and binding interactions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the core pyridine ring system. The 2,2-dimethylcyclopropylmethanamine moiety is typically introduced through nucleophilic substitution or reductive amination strategies, ensuring high regioselectivity and yield. These synthetic approaches underscore the compound's synthetic accessibility while maintaining its structural integrity.

Biological evaluation of 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine has revealed promising activities in vitro. Initial assays have demonstrated inhibitory effects on certain kinases and enzymes implicated in disease pathogenesis. For instance, studies indicate that this compound may exhibit potent activity against tyrosine kinases, which are frequently dysregulated in cancer cells. Additionally, its interaction with other enzyme targets suggests potential therapeutic applications beyond oncology.

The molecular interactions of this compound have been further elucidated through spectroscopic and crystallographic techniques. X-ray crystallography has provided insights into its binding mode with protein targets, revealing key hydrogen bonding networks and hydrophobic interactions. These structural details are crucial for rational drug design and for optimizing potency while minimizing off-target effects. The 5-bromo and dimethylcyclopropylmethanamine groups play pivotal roles in these interactions, contributing to the compound's overall binding affinity.

Recent advancements in medicinal chemistry have emphasized the use of structure-based drug design (SBDD) approaches. By integrating computational modeling with experimental data, researchers can predict and refine the pharmacological properties of novel compounds like 1-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine. This iterative process involves designing analogs based on structural insights gained from high-throughput screening (HTS) data and validating their biological activity through wet-lab experiments.

The potential therapeutic applications of this compound extend to neurological disorders and infectious diseases. Preliminary research suggests that its structural features may enable it to cross the blood-brain barrier or interact with viral proteases. Such properties make it an attractive candidate for further investigation in preclinical models. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into viable therapeutic strategies.

In conclusion,1-(5-bromo-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228449-94-1) represents a promising lead compound with significant potential in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound,its role in addressing critical health challenges is likely to expand, reinforcing its importance in the pharmaceutical industry.